(5-Bromofuran-2-yl)(7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)methanone

• IUPAC Name: (5-bromofuran-2-yl)-(7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)methanone
• InChI: InChI=1S/C13H16BrNO4/c1-12(2)17-7-13(8-18-12)5-15(6-13)11(16)9-3-4-10(14)19-9/h3-4H,5-8H2,1-2H3
• InChI Key: REJIZIZEPJZRBU-UHFFFAOYSA-N
• Canonical SMILES: CC1(OCC2(CN(C2)C(=O)C3=CC=C(O3)Br)CO1)C
• Molecular Formula: C13H16BrNO4
• Molecular Weight: 330.17 g/mol

Description

(5-Bromofuran-2-yl)(7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)methanone, also known as BDFM, is a chemical compound that has gained attention in the scientific community due to its potential applications in various research fields. BDFM is a spirocyclic compound that contains a furan ring and a spirocyclic nonane ring, which makes it a unique compound with interesting properties.

Scientific Research Applications

Synthesis and Antioxidant Properties

A study detailed the synthesis and antioxidant properties of bromophenol derivatives, including natural products, by bromination of certain precursors. These derivatives displayed effective antioxidant power, indicating potential applications in designing antioxidant agents or studying oxidative stress-related biological processes (Balaydın et al., 2010).

Novel Synthetic Pathways

Research on the preparation of cyclopentanoid natural products revealed versatile synthetic intermediates, demonstrating methodologies that could be applied in the synthesis of complex organic molecules, potentially including compounds similar to the query compound (Elliott et al., 1981).

Photochemical Transformations

A novel photochemical transformation was explored, yielding β-lactam compounds from a specific benzoxazine derivative. This indicates the potential for photochemical methods to generate complex structures, which may extend to the synthesis or modification of the compound (Marubayashi et al., 1992).